Cas no 223512-70-7 (4-(Bromomethyl)-3-nitrobenzonitrile)

• Product Name: 4-(Bromomethyl)-3-nitrobenzonitrile
• CAS No: 223512-70-7
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 1408333
• PubChem ID: 21905509
• Update Time: 2025-06-15

4-(Bromomethyl)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(bromomethyl)-3-nitro-
• 4-(bromomethyl)-3-nitrobenzonitrile
• HWKRYMGLNZFYCG-UHFFFAOYSA-N
• 223512-70-7
• 2-(Bromomethyl)-5-cyanonitrobenzene
• STL227933
• AKOS015997120
• SCHEMBL247031
• CS-0077270
• EN300-257787
• DB-128616
• alpha-Bromo-2-nitro-p-tolunitrile
• DTXSID80619836
• 4-bromomethyl-3-nitrobenzonitrile
• 4-(Bromomethyl)-3-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O2/c9-4-7-2-1-6(5-10)3-8(7)11(12)13/h1-3H,4H2
• InChI Key： HWKRYMGLNZFYCG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.95345
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93

Additional information on 4-(Bromomethyl)-3-nitrobenzonitrile

Professional Introduction to 4-(Bromomethyl)-3-nitrobenzonitrile (CAS No. 223512-70-7)

4-(Bromomethyl)-3-nitrobenzonitrile (CAS No. 223512-70-7) is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical development. This compound, characterized by its bromomethyl and nitrobenzonitrile functional groups, has garnered considerable attention due to its utility in constructing complex molecular architectures. The presence of both reactive and electron-withdrawing groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of 4-(Bromomethyl)-3-nitrobenzonitrile consists of a benzene ring substituted with a nitro group at the 3-position and a bromomethyl group at the 4-position. The nitro group introduces a strong electron-withdrawing effect, which influences the reactivity of the bromomethyl group, making it more susceptible to nucleophilic substitution reactions. This unique structural feature allows for diverse synthetic pathways, enabling chemists to access a wide range of derivatives with tailored properties.

In recent years, 4-(Bromomethyl)-3-nitrobenzonitrile has been extensively studied for its role in the development of novel therapeutic agents. Its ability to serve as a precursor for various heterocyclic compounds has made it particularly relevant in the synthesis of bioactive molecules targeting different disease mechanisms. For instance, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The nitro group can be further functionalized through reduction or diazotization reactions, providing access to amine or azido-containing derivatives that are crucial for drug design.

The pharmaceutical industry has shown significant interest in 4-(Bromomethyl)-3-nitrobenzonitrile due to its potential in creating structurally diverse libraries for high-throughput screening. Its reactivity with nucleophiles allows for the rapid construction of complex scaffolds, which is essential for identifying lead compounds with desired pharmacological profiles. Moreover, the compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists working on multi-step syntheses.

Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes using 4-(Bromomethyl)-3-nitrobenzonitrile. Efforts have been made to develop more sustainable methodologies that minimize waste and hazardous byproducts. For example, catalytic processes have been explored to enhance the efficiency of bromomethylations, reducing the need for harsh reagents and improving overall yields. These innovations align with global efforts to promote environmentally friendly chemical practices.

The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing polymers and advanced materials. Additionally, derivatives of 4-(Bromomethyl)-3-nitrobenzonitrile have been investigated for their potential as intermediates in crop protection agents, contributing to the development of more effective and sustainable agricultural solutions.

In conclusion, 4-(Bromomethyl)-3-nitrobenzonitrile (CAS No. 223512-70-7) is a multifaceted compound with broad applications in chemical synthesis and drug development. Its unique structural features and reactivity make it indispensable in constructing complex molecular entities for various industrial applications. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in organic chemistry and pharmaceutical innovation.